Eicosapentaenoic Acid-d5 Ethyl Ester
Overview
Description
Eicosapentaenoic Acid-d5 Ethyl Ester (EPA-d5) is a synthetic fatty acid that has been widely studied for its potential applications in the scientific research field. EPA-d5 is a derivative of the naturally occurring omega-3 fatty acid eicosapentaenoic acid (EPA), and its unique properties make it an attractive option for researchers. EPA-d5 is used in a variety of experiments, from metabolic studies to drug development, and its use is expected to continue to grow in the coming years.
Scientific Research Applications
Eicosapentaenoic Acid-d5 Ethyl Ester is used in a variety of scientific research applications. It is used as a tracer in metabolic studies, as a marker for drug development, and as a tool for studying the structure and function of proteins. Eicosapentaenoic Acid-d5 Ethyl Ester is also used in the study of fatty acid metabolism, as it can be used to measure the rate of fatty acid oxidation in cells. Additionally, Eicosapentaenoic Acid-d5 Ethyl Ester is used in the study of the effects of dietary fatty acids on health, as it can be used to measure the levels of EPA in the body.
Mechanism of Action
The mechanism of action of Eicosapentaenoic Acid-d5 Ethyl Ester is not fully understood. It is known that Eicosapentaenoic Acid-d5 Ethyl Ester is metabolized by the body in the same manner as EPA, and it is thought that the presence of the d5 label allows for the tracking of EPA metabolism in the body. Additionally, Eicosapentaenoic Acid-d5 Ethyl Ester is thought to act as a marker for drug development, as the presence of the d5 label allows for the tracking of drug metabolism in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of Eicosapentaenoic Acid-d5 Ethyl Ester have not been extensively studied. However, it is known that Eicosapentaenoic Acid-d5 Ethyl Ester is metabolized by the body in the same manner as EPA, and it is thought that the presence of the d5 label allows for the tracking of EPA metabolism in the body. Additionally, Eicosapentaenoic Acid-d5 Ethyl Ester is thought to act as a marker for drug development, as the presence of the d5 label allows for the tracking of drug metabolism in the body.
Advantages and Limitations for Lab Experiments
The advantages of using Eicosapentaenoic Acid-d5 Ethyl Ester in laboratory experiments include its ability to be used as a tracer in metabolic studies and as a marker for drug development, as well as its ability to measure the rate of fatty acid oxidation in cells. Additionally, Eicosapentaenoic Acid-d5 Ethyl Ester is relatively inexpensive and easy to obtain, making it an attractive option for researchers. However, the use of Eicosapentaenoic Acid-d5 Ethyl Ester is limited by the fact that its mechanism of action is not fully understood, and its effects on the body have not been extensively studied.
Future Directions
The use of Eicosapentaenoic Acid-d5 Ethyl Ester is expected to continue to grow in the coming years, as researchers continue to explore its potential applications. Possible future directions for Eicosapentaenoic Acid-d5 Ethyl Ester research include further studies into its mechanism of action and its effects on the body, as well as its use as a tool for studying the structure and function of proteins. Additionally, researchers may explore the potential of Eicosapentaenoic Acid-d5 Ethyl Ester as a tool for drug development, as well as its potential applications in the study of fatty acid metabolism. Finally, researchers may explore the potential of Eicosapentaenoic Acid-d5 Ethyl Ester as a therapeutic agent, as its unique properties may make it an attractive option for treating certain diseases.
Synthesis Methods
Eicosapentaenoic Acid-d5 Ethyl Ester is synthesized through a process known as esterification, which is the reaction of an alcohol with an acid to form an ester. In the case of Eicosapentaenoic Acid-d5 Ethyl Ester, the acid is EPA, and the alcohol is d5-ethanol. This reaction is catalyzed by an acid catalyst, such as sulfuric acid, and the product is purified by distillation.
properties
IUPAC Name |
ethyl 19,19,20,20,20-pentadeuterioicosa-5,8,11,14,17-pentaenoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h5-6,8-9,11-12,14-15,17-18H,3-4,7,10,13,16,19-21H2,1-2H3/i1D3,3D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSQPWTVBQMWLSZ-WNWXXORZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])C=CCC=CCC=CCC=CCC=CCCCC(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 19,19,20,20,20-pentadeuterioicosa-5,8,11,14,17-pentaenoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3S)-3-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-4,5-dihydro-2-benzoxepin-1(3H)-one](/img/structure/B1141150.png)
![(3S,6S)-3,4,5-trihydroxy-6-[(1S,4S,5R,9R,10R,13S)-5,9,13-trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carbonyl]oxyoxane-2-carboxylic acid](/img/structure/B1141153.png)
![[6-Methyl-5-(4-nitrobenzoyl)oxy-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl] 4-nitrobenzoate](/img/structure/B1141157.png)
